Thaxtomin A

Specification

• CAS No.: 122380-18-1
• Molecular Formula: C22H22N4O6
• Molecular Weight: 438.4 g/mol
• IUPAC Name: (3R,6S)-3-hydroxy-3-[(3-hydroxyphenyl)methyl]-1,4-dimethyl-6-[(4-nitro-1H-indol-3-yl)methyl]piperazine-2,5-dione
• Standard InChI: InChI=1S/C22H22N4O6/c1-24-18(10-14-12-23-16-7-4-8-17(19(14)16)26(31)32)20(28)25(2)22(30,21(24)29)11-13-5-3-6-15(27)9-13/h3-9,12,18,23,27,30H,10-11H2,1-2H3/t18-,22+/m0/s1
• Standard InChI Key: QRDNJYNIEGRRKV-PGRDOPGGSA-N
• Isomeric SMILES: CN1[C@H](C(=O)N([C@](C1=O)(CC2=CC(=CC=C2)O)O)C)CC3=CNC4=C3C(=CC=C4)[N+](=O)[O-]
• SMILES: CN1C(C(=O)N(C(C1=O)(CC2=CC(=CC=C2)O)O)C)CC3=CNC4=C3C(=CC=C4)[N+](=O)[O-]
• Canonical SMILES: CN1C(C(=O)N(C(C1=O)(CC2=CC(=CC=C2)O)O)C)CC3=CNC4=C3C(=CC=C4)[N+](=O)[O-]
• Appearance: Solid powder

Introduction

Thaxtomin A is a naturally occurring phytotoxin produced by certain species of the bacterium Streptomyces, notably Streptomyces scabiei, Streptomyces acidiscabies, and Streptomyces ipomoeae. It is classified as both an organooxygen and an organonitrogen compound, with a molecular formula of C22H22N4O6 and a molecular weight of 438.4 g/mol. Thaxtomin A plays a crucial role in the pathogenicity of these bacteria, particularly in causing common scab on tubers and root vegetables.

Biological Effects

Thaxtomin A is known for its ability to induce cell death and activate plant defense responses. In plant cells, it can cause cellular hypertrophy and activate programmed cell death pathways. Additionally, it triggers the accumulation of phenolic compounds and the synthesis of phytoalexins, which are part of plant defense mechanisms against pathogens.

Pathogenicity and Role in Plant Disease

Thaxtomin A is a key pathogenicity factor in Streptomyces scabiei, the primary cause of common scab in potatoes and other root vegetables. The toxin disrupts plant cell walls, leading to the formation of scabs on affected tissues. The biosynthetic genes for thaxtomin A are often located on mobile pathogenicity islands in Streptomyces species, facilitating the spread of pathogenic traits among bacterial populations.

Research Findings

Recent studies have highlighted the complex interactions between thaxtomin A and plant defense mechanisms. For example, thaxtomin A activates the EDS1/PAD4 signaling pathway, which is crucial for plant basal immunity against biotrophic pathogens. Additionally, it induces the accumulation of phenolic compounds in plant tissues, contributing to ectopic lignification and enhanced plant defense.